1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid

• Molecular Formula: C12H9F3N2O2
• Molecular Weight: 270.21 g/mol
• IUPAC Name: 2-methyl-5-[4-(trifluoromethyl)phenyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C12H9F3N2O2/c1-17-10(11(18)19)6-9(16-17)7-2-4-8(5-3-7)12(13,14)15/h2-6H,1H3,(H,18,19)
• InChI Key: KOPMNSNFLHYLMP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)C(F)(F)F)C(=O)O

Description

1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid is a heterocyclic compound belonging to the pyrazole family. Pyrazoles are known for their versatile applications in organic synthesis and medicinal chemistry. This compound, in particular, features a trifluoromethyl group, which enhances its chemical stability and biological activity .

Preparation Methods

The synthesis of 1-methyl-3-(4-(trifluoromethyl)phenyl)-1H-pyrazole-5-carboxylic acid involves several key steps:

Condensation: Sodium cyanoacetate is condensed with N-(methoxymethylene)-N,N-dimethylaminium methanesulfonate in ethanol at 40-45°C for 5 hours. This step yields a

Synthesis routes and methods

Procedure details

Still following the procedure of Example 1, 6.8 g. of methyl 1-methyl-3-(4-trifluoromethylphenyl)pyrazole-5-carboxylate dissolved in 100 ml. of methanol was heated for about one hour with a solution of 1 g. of sodium hydroxide in 75 ml. of water. The reaction mixture was cooled and then acidified with 1N aqueous hydrochloric acid. The free acid, being insoluble in the acidic solution, separated and was collected by filtration. Recrystallization from benzene yielded 1-methyl-3-(4-trifluoromethylphenyl)pyrazole-5-carboxylic acid melting at 230°-2° C.